molecular formula C9H7F3O B8400279 1-Fluoro-3-difluoromethoxy-5-vinylbenzene

1-Fluoro-3-difluoromethoxy-5-vinylbenzene

Cat. No.: B8400279
M. Wt: 188.15 g/mol
InChI Key: FKRMVYXABARLJH-UHFFFAOYSA-N
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Description

1-Fluoro-3-difluoromethoxy-5-vinylbenzene is a useful research compound. Its molecular formula is C9H7F3O and its molecular weight is 188.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7F3O

Molecular Weight

188.15 g/mol

IUPAC Name

1-(difluoromethoxy)-3-ethenyl-5-fluorobenzene

InChI

InChI=1S/C9H7F3O/c1-2-6-3-7(10)5-8(4-6)13-9(11)12/h2-5,9H,1H2

InChI Key

FKRMVYXABARLJH-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CC(=CC(=C1)F)OC(F)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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Tri(butyl)vinylstannane (7.0 g, 22.2 mmol) was added to a suspension of 1-bromo-3-fluoro-5-difluoromethoxybenzene (4.9 g, 20.2 mmol; see step (iii) above), dichlorobis(triphenylphosphine)palladium(II) (1.42 g, 2.02 mmol) and anhydrous lithium chloride (0.90 g, 20.2 mmol) in THF (40 mL) under nitrogen at 65° C. and the mixture was stirred for 5 h. The reaction mixture was cooled to 0° C. and 1N NaOH (90 mL) was added. The biphasic mixture was vigorously stirred for 1 h then the layers were separated. The aqueous layer was extracted with Et2O (3×70 mL). The combined organic layers were washed with 2N NaOH (2×40 mL) and H2O (40 mL) then dried (Na2SO4), filtered and concentrated in vacuo. Flash chromatography on silica gel eluting with hexane afforded the sub-title compound (2.2 g, 57%) as a colourless oil.
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